2-(2-Fluorophenyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(2-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H10FN.ClH/c9-8-4-2-1-3-7(8)5-6-10;/h1-4H,5-6,10H2;1H
• InChI Key: ILKFUQNUMDCILI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN)F.Cl
• Molecular Formula: C8H11ClFN
• Molecular Weight: 175.63 g/mol

Description

“2-(2-Fluorophenyl)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2375262-37-4. It has a molecular weight of 193.62. The IUPAC name for this compound is 2-fluoro-1-(2-fluorophenyl)ethan-1-amine hydrochloride.

Molecular Structure Analysis

The InChI code for “2-(2-Fluorophenyl)ethan-1-amine hydrochloride” is 1S/C8H9F2N.ClH/c9-5-8(11)6-3-1-2-4-7(6)10;/h1-4,8H,5,11H2;1H.

Physical And Chemical Properties Analysis

“2-(2-Fluorophenyl)ethan-1-amine hydrochloride” is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Antiviral Activity

2-(2-Fluorophenyl)ethan-1-amine hydrochloride and its derivatives have been explored for their potential in synthesizing tricyclic compounds with unique amine moieties. For example, a study by Oka et al. (2001) found that a specific tricyclic compound (2f), which is related to 2-(2-Fluorophenyl)ethan-1-amine hydrochloride, exhibited potent anti-influenza A virus activity, suggesting its promise as an anti-influenza agent for humans (Oka, Ishiwata, Iwata, Honda, & Kakigami, 2001).

Chemical Synthesis and Structural Analysis

The compound and its derivatives have been used in chemical synthesis. For example, Tan Bin (2010) synthesized 2-(2-Fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride from 2-bromo-1-(2-fluorophenyl)-1-propanone, showcasing the compound's role in the synthesis of complex chemical structures with high yield and confirmed structures through IR and 1H NMR (Tan Bin, 2010).

Fluorescent Probe Development

Baocun Zhu et al. (2014) developed a novel fluorophore based on a derivative of 2-(2-Fluorophenyl)ethan-1-amine hydrochloride for detecting Hg2+ ions. This probe could quantitatively detect Hg2+ with excellent sensitivity and a large red-shifted absorption spectrum, demonstrating its potential in environmental and biological applications (Zhu, Wang, Liu, Jiang, Du, & Wei, 2014).

Electrophilic Amination Studies

The compound has been studied for its role in electrophilic amination reactions. Bombek et al. (2004) investigated the electrophilic amination of 4-fluorophenol and other related compounds, revealing processes that involve complete removal of the fluorine atom and introduction of other atoms like chlorine (Bombek, Požgan, Kočevar, & Polanc, 2004).

Ferroelastic Material Development

Shao et al. (2022) synthesized a multifunctional ferroelastic material, [2-(2-fluorophenyl)ethan-1-amine]2SnBr6, which exhibited properties like thermochromism, dielectric switching, and semiconducting characteristics, expanding its application in smart devices (Shao, Ni, Su, Jia, Xie, Fu, & Lu, 2022).

Safety and Hazards

This compound is classified as dangerous, with hazard statements indicating it may cause respiratory irritation and is harmful if swallowed or in contact with skin. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing face, hands, and any exposed skin thoroughly after handling.

Mechanism of Action

Target of Action

The primary targets of 2-(2-Fluorophenyl)ethan-1-amine hydrochloride are currently unknown .

Mode of Action

As a research chemical, it’s likely that its interaction with its targets and the resulting changes are still under investigation .

Pharmacokinetics

More research is needed to understand these properties and their implications for the compound’s pharmacological activity .

Result of Action

As a research chemical, its specific effects at the molecular and cellular level are likely still under investigation .

Action Environment

Factors such as temperature, pH, and the presence of other chemicals could potentially affect its activity, but specific studies on these aspects are lacking .